Cas no 920036-09-5 (Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)-)
920036-09-5 structure
Product Name:Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)-
CAS No:920036-09-5
MF:C13H8ClNO2
MW:245.661122322083
CID:759092
PubChem ID:57443606
Update Time:2025-04-19
Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)-
- 3-(3-chloro-5-hydroxyphenoxy)benzonitrile
- DTXSID60726491
- SCHEMBL3607303
- FT-0718440
- 920036-09-5
-
- Inchi: 1S/C13H8ClNO2/c14-10-5-11(16)7-13(6-10)17-12-3-1-2-9(4-12)8-15/h1-7,16H
- InChI Key: SBDDEKMWSHYMEF-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)OC1C=CC=C(C#N)C=1)O
Computed Properties
- Exact Mass: 245.0243562g/mol
- Monoisotopic Mass: 245.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 53.2Ų
Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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